Cas no 898777-06-5 (Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate)

Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate is a brominated aromatic ester with applications in organic synthesis and pharmaceutical intermediate development. Its key structural features include a 3-bromo-5-methylphenyl group and a keto-ester functionality, offering versatility in further chemical modifications. The bromine substituent enhances reactivity for cross-coupling reactions, while the methyl group provides steric and electronic tuning. The ethyl ester moiety improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in constructing complex molecules, such as bioactive scaffolds or fine chemicals, due to its balanced reactivity and stability under standard conditions. Suitable for controlled functionalization, it serves as a valuable building block in medicinal chemistry and materials science research.

Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate structure

898777-06-5 structure

Product Name:Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate

CAS No:898777-06-5

MF:C₁₄H₁₇BrO₃

MW:313.186983823776

CID:873598

PubChem ID:24727486

Update Time:2025-05-20

Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-(3-bromo-5-methylphenyl)-5-oxopentanoate
- ETHYL 5-(3-BROMO-5-METHYLPHENYL)-5-OXOVALERATE
- MFCD02261301
- DTXSID10645704
- ETHYL5-(3-BROMO-5-METHYLPHENYL)-5-OXOVALERATE
- 898777-06-5
- AKOS016022944
- Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate
- MDL： MFCD02261301
- Inchi： 1S/C14H17BrO3/c1-3-18-14(17)6-4-5-13(16)11-7-10(2)8-12(15)9-11/h7-9H,3-6H2,1-2H3
- InChI Key： ALFLFHQQSHWPDN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=C(C=1)C(CCCC(=O)OCC)=O

Computed Properties

Exact Mass: 312.03600
Monoisotopic Mass: 312.03611g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37000
LogP: 3.67360

Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate Pricemore >>

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TRC	E102505-250mg	Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate	898777-06-5		250mg	$ 365.00	2022-06-05
TRC	E102505-500mg	Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate	898777-06-5		500mg	$ 605.00	2022-06-05
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A2B Chem LLC	AH92196-1g	Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate	898777-06-5	97%	1g	$435.00	2024-04-19
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1649650-1g	Ethyl 5-(3-bromo-5-methylphenyl)-5-oxopentanoate	898777-06-5	98%	1g	￥4358.00	2024-04-26
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